Methyl 2-ethynylnicotinate
Overview
Description
“Methyl 2-ethynylnicotinate” is a chemical compound with the formula C9H7NO2 . It is used for research and development purposes . The compound has a molecular weight of 161.16 g/mol .
Physical And Chemical Properties Analysis
“this compound” is a compound with a molecular weight of 161.16 g/mol . Unfortunately, the specific physical and chemical properties such as melting point, boiling point, and density are not available in the data I have .Scientific Research Applications
Biological Production of Chemical Feedstocks
Methyl 2-ethynylnicotinate is relevant in the production of various chemical feedstocks, such as 2,3-butanediol (2,3-BDL). 2,3-BDL is significant for its role in the formation of methyl ethyl ketone, a valuable liquid fuel additive. This process is part of the bioconversion of natural resources, highlighting the potential of this compound in sustainable chemical production (Syu, 2001).
Epigenetic Research and Cancer
This compound also plays a role in epigenetic research, particularly in understanding cancer. Altered patterns of DNA methylation are critical in cancer development through the regulation of oncogene activation and tumor suppressor gene silencing. This research could be instrumental in developing diagnostic and treatment methods for various cancers (He et al., 2007).
Organic Synthesis and Catalysis
In the field of organic chemistry, this compound is involved in facilitating reactions like the [4 + 2] annulation, which is significant for synthesizing highly functionalized tetrahydropyridines. Such reactions are fundamental in creating various organic compounds, indicating the compound's versatility in synthetic organic chemistry (Zhu et al., 2003).
Biotechnological Applications
Methylotrophy, which includes the use of this compound, is essential for developing biotechnological applications. It involves using one-carbon compounds as a carbon and energy source, offering a sustainable approach to producing valuable biotechnological products (Ochsner et al., 2014).
Percutaneous Absorption in Dermatology
In dermatology, this compound is used as a marker substance to study the percutaneous absorption of steroids and other pharmacologically active substances. This research contributes to understanding how formulation influences the absorption of active ingredients through the skin (Sarkany et al., 1965).
Safety and Hazards
properties
IUPAC Name |
methyl 2-ethynylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c1-3-8-7(9(11)12-2)5-4-6-10-8/h1,4-6H,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZTNLAMAYIZDMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(N=CC=C1)C#C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(Bromomethyl)-5-methylbenzo[d]isoxazole](/img/structure/B3263731.png)
![3-Nitro-4-[2-[(3-phenoxyphenyl)methylidene]hydrazinyl]benzenesulfonamide](/img/structure/B3263757.png)
![Butyl bicyclo[2.2.1]hept-5-ene-2-carboxylate](/img/structure/B3263770.png)